Cas no 767337-59-7 (3-(Trifluoromethyl)thiophene-2-carboxylic acid)

3-(Trifluoromethyl)thiophene-2-carboxylic acid is a fluorinated heterocyclic compound featuring a thiophene ring substituted with a trifluoromethyl group at the 3-position and a carboxylic acid moiety at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid functionality allows for further derivatization. Its high purity and consistent quality ensure reliable performance in coupling reactions, metal-catalyzed transformations, and other synthetic applications. The compound is particularly useful in the development of bioactive molecules due to its ability to modulate physicochemical and pharmacokinetic properties.

3-(Trifluoromethyl)thiophene-2-carboxylic acid structure

767337-59-7 structure

Product Name:3-(Trifluoromethyl)thiophene-2-carboxylic acid

CAS No:767337-59-7

MF:C₆H₃F₃O₂S

MW:196.147031068802

MDL:MFCD20657880

CID:1031573

PubChem ID:21100028

Update Time:2025-06-08

3-(Trifluoromethyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Trifluoromethyl)thiophene-2-carboxylic acid
- RORUTVAAZYUSSQ-UHFFFAOYSA-N
- CS-W021784
- SY045812
- DS-2901
- A865426
- AU-004/43508066
- MFCD20657880
- BCP29500
- AKOS016012705
- 767337-59-7
- 3-(Trifluoromethyl)thiophene-2-carboxylicAcid
- 3-(trifluoromethyl)-2-thiophenecarboxylic acid
- SCHEMBL1880217
- F11037
- DTXSID10610755
- DB-105143
- STL555835
- BBL102036
- MDL： MFCD20657880
- Inchi： 1S/C6H3F3O2S/c7-6(8,9)3-1-2-12-4(3)5(10)11/h1-2H,(H,10,11)
- InChI Key： RORUTVAAZYUSSQ-UHFFFAOYSA-N
- SMILES： S1C=CC(C(F)(F)F)=C1C(=O)O

Computed Properties

Exact Mass: 195.98100
Monoisotopic Mass: 195.98058499g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 65.5Å²

Experimental Properties

PSA: 65.54000
LogP: 2.46510

3-(Trifluoromethyl)thiophene-2-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

3-(Trifluoromethyl)thiophene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A167185-100mg	3-(Trifluoromethyl)thiophene-2-carboxylic acid	767337-59-7	98%	100mg	$26.0	2025-04-17
Ambeed	A167185-250mg	3-(Trifluoromethyl)thiophene-2-carboxylic acid	767337-59-7	98%	250mg	$45.0	2025-04-17
Ambeed	A167185-1g	3-(Trifluoromethyl)thiophene-2-carboxylic acid	767337-59-7	98%	1g	$129.0	2025-04-17
Ambeed	A167185-5g	3-(Trifluoromethyl)thiophene-2-carboxylic acid	767337-59-7	98%	5g	$642.0	2025-04-17
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	YT0153-5g	3-(trifluoromethyl)thiophene-2-carboxylic Acid	767337-59-7	95%	5g	$833	2023-09-07
Chemenu	CM126028-1g	3-(trifluoromethyl)thiophene-2-carboxylic acid	767337-59-7	98%	1g	$***	2023-05-29
Chemenu	CM126028-5g	3-(trifluoromethyl)thiophene-2-carboxylic acid	767337-59-7	98%	5g	$934	2022-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T13610-1g	3-(Trifluoromethyl)thiophene-2-carboxylic acid	767337-59-7	98%	1g	¥832.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T13610-5g	3-(Trifluoromethyl)thiophene-2-carboxylic acid	767337-59-7	98%	5g	¥3695.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T13610-100mg	3-(Trifluoromethyl)thiophene-2-carboxylic acid	767337-59-7	98%	100mg	¥142.0	2023-09-06

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3. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

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5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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